Cas no 75096-60-5 ((3aR,5R,6S,6aR)-6-Hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro2,3-d1,3dioxol-5-ylmethyl 4-Methylbenzoate)

• Product Name: (3aR,5R,6S,6aR)-6-Hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro2,3-d1,3dioxol-5-ylmethyl 4-Methylbenzoate
• CAS No: 75096-60-5
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• MDL: MFCD22666282
• CID: 2440044
• PubChem ID: 715277
• Update Time: 2025-04-21

(3aR,5R,6S,6aR)-6-Hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro2,3-d1,3dioxol-5-ylmethyl 4-Methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-O-isopropylidene-5-O-(4-toluoyl)-D-xylofuranose
• α-D-Xylofuranose, 1,2-O-(1-methylethylidene)-, 5-(4-methylbenzoate)
• 1,2-O-Isopropylidene-5-O-(4-Methylbenzoyl)-alpha-D-xylofuranose
• ((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl 4-methylbenzoate
• [(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methyl 4-methylbenzoate
• 1,2-O-Isopropylidene-5-O-p-toluoyl-a-D-xylofuranose
• a-D-Xylofuranose,1,2-O-(1-methylethylidene)-,5-(4-methylbenzoate)
• [(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimet
• SCHEMBL24538814
• [(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl 4-methylbenzoate
• MI32501
• DA-48544
• AKOS027255816
• AS-71588
• ((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl4-methylbenzoate
• MFCD22666282
• 75096-60-5
• W11964
• (3aR,5R,6S,6aR)-6-Hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro2,3-d1,3dioxol-5-ylmethyl 4-Methylbenzoate

• MDL： MFCD22666282
• Inchi： 1S/C16H20O6/c1-9-4-6-10(7-5-9)14(18)19-8-11-12(17)13-15(20-11)22-16(2,3)21-13/h4-7,11-13,15,17H,8H2,1-3H3/t11-,12+,13-,15-/m1/s1
• InChI Key： AFHPWODMQGXJFV-QVHKTLOISA-N
• SMILES： O1[C@H](COC(C2C=CC(C)=CC=2)=O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)O

Computed Properties

• Exact Mass: 308.12598835 g/mol
• Monoisotopic Mass: 308.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2
• Molecular Weight: 308.33

Experimental Properties

• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters